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Compound of Interest

Compound Name: Methyl acetimidate

Cat. No.: B1676432 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

excellence. This guide provides detailed procedures for the safe disposal of methyl
acetimidate, ensuring compliance with safety regulations and minimizing environmental

impact.

Immediate Safety and Handling Precautions
Methyl acetimidate hydrochloride is classified as a skin and eye irritant and may cause

respiratory irritation.[1][2] Before handling, personnel should be thoroughly familiar with the

Safety Data Sheet (SDS) and wear appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat.[1] In case of exposure, wash the affected area with

plenty of water and seek medical advice.[3]

Disposal Procedures for Methyl Acetimidate
The primary recommended disposal route for small quantities of methyl acetimidate
hydrochloride is down the sanitary sewer, followed by flushing with copious amounts of water.

[4] However, it is imperative to consult and adhere to local, state, and federal regulations, as

disposal guidelines can vary. For larger quantities or if local regulations prohibit sewer disposal,

methyl acetimidate must be treated as hazardous chemical waste.

Step-by-Step Disposal Plan:
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Initial Assessment: Determine if local regulations permit the drain disposal of small quantities

of methyl acetimidate hydrochloride. If permitted, proceed to Step 2. If not, or if dealing with

large quantities, proceed to Step 3.

Drain Disposal (for small quantities, where permitted):

Ensure the solution is diluted.

Slowly pour the solution down a laboratory sink drain.

Flush the drain with a large volume of water to ensure it is fully cleared from the plumbing

system.

Hazardous Waste Collection (for large quantities or where drain disposal is prohibited):

Container Selection: Use a designated, leak-proof, and chemically compatible waste

container with a secure screw-on cap. The original manufacturer's container can be used if

it is in good condition.

Labeling: Clearly label the waste container with "Hazardous Waste" and identify the

contents as "Methyl Acetimidate." Include the date when the first waste was added.

Storage: Store the sealed waste container in a designated satellite accumulation area

(SAA). The SAA should be away from drains and incompatible materials. Ensure

secondary containment is used to capture any potential leaks.

Waste Pickup: Arrange for collection by your institution's Environmental Health & Safety

(EH&S) department or a licensed hazardous waste disposal contractor. Do not exceed the

storage time or quantity limits for hazardous waste in your facility.

Empty Container Disposal:

Empty containers that held methyl acetimidate should be triple-rinsed with an appropriate

solvent. The rinsate must be collected and disposed of as hazardous waste. After triple-rinsing,

the container can typically be disposed of in the regular trash, but it is best to confirm this with

your institution's waste management guidelines.
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Quantitative Data Summary
Property Value Source

CAS Number 14777-27-6

Molecular Formula C3H8ClNO

Molecular Weight 109.55 g/mol

Melting Point 105 °C (decomposes)

Storage Temperature 2-8°C

Hazard Classifications

Skin Irritant 2, Eye Irritant 2,

Specific Target Organ Toxicity -

Single Exposure 3 (Respiratory

system)

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
acetimidate.
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Caption: Decision workflow for methyl acetimidate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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